Cas no 85643-19-2 (Curculigoside)

• Product Name: Curculigoside
• CAS No: 85643-19-2
• MF: C₂₂H₂₆O₁₁
• MW: 466.435247898102
• MDL: MFCD00800689
• CID: 60904
• PubChem ID: 158845
• Update Time: 2025-05-25

Curculigoside Chemical and Physical Properties

Names and Identifiers

• curculigoside
• [5-Hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl-2,6-dimethoxybenzoate
• CurculigosideA
• β-D-Glucopyranoside,2-[[(2,6-diMethoxybenzoyl)oxy]Methyl]-4-hydroxyphenyl
• 2-[[(2,6-Dimethoxybenzoyl)oxy]methyl]-4-hydroxyphenyl β-D-Glucopyranoside
• [ "" ]
• curculigoside A
• Curculigoside,(S)
• s5457
• trihydroxy-6-(hydroxymethyl)tetrahydro
• V1511
• N2324
• 643C192
• Q5194662
• 5-hydroxy-2-((2S,3R,4S,5S,6R)-3,4,5-
• beta-D-Glucopyranoside, 2-(((2,6-dimethoxybenzoyl)oxy)methyl)-4-hydroxyphenyl
• 2-[[(2,6-Dimethoxybenzoyl)oxy]methyl]-4-hydroxyphenyl β-D-glucopyranoside (ACI)
• Curculigoside 1
• Curculigoside I
• CS-0009721
• beta-D-Glucopyranoside, 2-[[(2,6-dimethoxybenzoyl)oxy]methyl]-4-hydroxyphenyl
• C3504
• -2H-pyran-2-yloxy)benzyl 2,6-dimethoxybenzoate
• 85643-19-2
• AKOS015897151
• CHEMBL258048
• HMS3886E06
• UNII-A6S7X76UM5
• AS-56484
• HY-N0705
• Q-100862
• [5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2,6-dimethoxybenzoate
• MFCD00800689
• A6S7X76UM5
• 2-(((2,6-DIMETHOXYBENZOYL)OXY)METHYL)-4-HYDROXYPHENYL .BETA.-D-GLUCOPYRANOSIDE
• [5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl2,6-dimethoxybenzoate
• (5-Hydroxy-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)methyl 2,6-dimethoxybenzoate
• AC-33958
• CCG-269418
• DTXSID30234896
• DA-62538
• Curculigoside 1; Curculigoside A; Curculigoside I; ss-D-Glucopyranoside, 2-[[(2,6-dimethoxybenzoyl)oxy]methyl]-4-hydroxyphenyl
• Curculigoside

• MDL： MFCD00800689
• Inchi： 1S/C22H26O11/c1-29-14-4-3-5-15(30-2)17(14)21(28)31-10-11-8-12(24)6-7-13(11)32-22-20(27)19(26)18(25)16(9-23)33-22/h3-8,16,18-20,22-27H,9-10H2,1-2H3/t16-,18-,19+,20-,22-/m1/s1
• InChI Key： SJJRKHVKAXVFJQ-QKYBYQKWSA-N
• SMILES： C(C1C(OC)=CC=CC=1OC)(=O)OCC1=CC(O)=CC=C1O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1

Computed Properties

• Exact Mass: 466.14800
• Monoisotopic Mass: 466.14751164 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164
• Molecular Weight: 466.4
• XLogP3: 0.7

Experimental Properties

• Color/Form: Powder
• Density: 1.45
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 734.9±60.0 °C at 760 mmHg
• Flash Point: 253.8±26.4 °C
• Refractive Index: 1.623
• PSA: 164.37000
• LogP: -0.05490

Curculigoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 24/25
• Storage Condition：4 ° C, protect from light * in solvent: -80 ° C, 6 months- 20 ° C, 1 month (protect from light)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Curculigoside

Curculigoside: A Comprehensive Overview

Curculigoside, also known as CAS No. 85643-19-2, is a bioactive compound that has garnered significant attention in the fields of pharmacology and traditional medicine. This compound is primarily isolated from the rhizomes of Curcuma longa, commonly known as turmeric, which has been extensively used in Ayurvedic and Chinese medicine for centuries. Recent studies have highlighted its potential in addressing various health conditions, making it a subject of intense research interest.

The chemical structure of Curculigoside is characterized by a unique arrangement of carbon and oxygen atoms, contributing to its potent biological activities. Research has demonstrated that this compound exhibits strong anti-inflammatory, antioxidant, and anticancer properties. These findings have been supported by numerous in vitro and in vivo studies, which have been published in reputable scientific journals over the past decade.

One of the most promising areas of research involving Curculigoside is its potential role in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating its selective toxicity. Additionally, it has been found to inhibit the proliferation of cancer cells by targeting key signaling pathways such as the PI3K/AKT/mTOR pathway. These findings suggest that Curculigoside could serve as a novel therapeutic agent in the treatment of various cancers, including breast, colon, and prostate cancers.

Inflammation is another area where Curculigoside has shown remarkable potential. Chronic inflammation is a underlying factor in numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research has demonstrated that Curculigoside can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation. This makes it a potential candidate for developing anti-inflammatory drugs with fewer side effects compared to conventional therapies.

The antioxidant properties of Curculigoside are equally noteworthy. Oxidative stress, caused by an imbalance between free radicals and antioxidants in the body, is implicated in aging and various chronic diseases. Studies have shown that Curculigoside can scavenge free radicals and enhance the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These properties make it a valuable component in formulations aimed at combating oxidative stress-related disorders.

Beyond its pharmacological applications, Curculigoside has also been explored for its potential in cosmetic formulations. Its anti-inflammatory and antioxidant properties make it an ideal ingredient for skincare products targeting aging and inflammatory skin conditions. Recent advancements in nanotechnology have enabled the development of delivery systems that enhance the bioavailability of Curculigoside strong>, further expanding its applicability in the cosmetic industry.

In conclusion, CAS No. 85643-19-2 (Curculigoside) strong> represents a multifaceted compound with diverse therapeutic potentials. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for drug development across various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and efficacy, CAS No. 85643-19-2 (Curculigoside) strong> is poised to play a significant role in both traditional and modern medicine.